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Abstract

This technical guide provides a comprehensive overview of 3,5-
Bis(methoxycarbonyl)benzoic acid, a key organic compound with significant applications in
coordination chemistry and materials science. This document details its physicochemical
properties, including its molecular weight, and provides a thorough experimental protocol for its
synthesis. Furthermore, this guide explores its utility as a linker in the formation of coordination
polymers and metal-organic frameworks (MOFs), a critical aspect for advancements in drug
delivery, catalysis, and material design.

Introduction

3,5-Bis(methoxycarbonyl)benzoic acid, also known as dimethyl trimesicate or 1,3,5-
benzenetricarboxylic acid, dimethyl ester, is an aromatic carboxylic acid derivative. Its rigid
structure and the presence of both carboxylic acid and ester functional groups make it a
versatile building block, particularly in the field of supramolecular chemistry. The precise
arrangement of its functional groups allows for the directed assembly of complex,
multidimensional structures. Understanding the fundamental properties and synthetic routes of
this compound is crucial for its effective application in research and development.
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Physicochemical Properties

The molecular and physical properties of 3,5-Bis(methoxycarbonyl)benzoic acid are
summarized in the table below. These properties are essential for its handling, characterization,
and application in various experimental settings.

Property Value Reference
Molecular Formula C11H1006 [1]
Molecular Weight 238.19 g/mol [1]
CAS Number 38588-64-6 [1]

3,6-
IUPAC Name bis(methoxycarbonyl)benzoic [1]

acid

Dimethyl trimesicate, Trimesic

acid dimethyl ester, 1,3,5-
Synonyms . . [1]

Benzenetricarboxylic acid,

dimethyl ester

Appearance Solid

Predicted pKa 3.46 £0.10

Predicted XLogP3-AA 1.2 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 6 [1]
Rotatable Bond Count 3 [1]

Spectroscopic Data

While experimental spectroscopic data for 3,5-Bis(methoxycarbonyl)benzoic acid is not
readily available in public databases, data for the parent compound, 1,3,5-benzenetricarboxylic
acid (trimesic acid), and the related compound, 3-(methoxycarbonyl)benzoic acid, can provide
valuable reference points for characterization.
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Note: The following data is for related compounds and should be used for reference purposes
only.

Reference IR Spectrum Data for 1,3,5-Benzenetricarboxylic Acid: The infrared spectrum of
1,3,5-benzenetricarboxylic acid is characterized by a very broad O-H stretching band from
approximately 2500 to 3300 cm~1* due to the hydrogen-bonded carboxylic acid groups.[2][3] A
strong C=0 stretching vibration is typically observed around 1710-1720 cm~1.[2]

Reference Mass Spectrometry Data for 3-(Methoxycarbonyl)benzoic Acid: The mass spectrum
of 3-(methoxycarbonyl)benzoic acid shows a molecular ion peak (M+) at an m/z of 180.[4]

Experimental Protocols
Synthesis of 3,5-Bis(methoxycarbonyl)benzoic Acid

This protocol describes the synthesis of 3,5-Bis(methoxycarbonyl)benzoic acid via the
partial hydrolysis of trimethyl 1,3,5-benzenetricarboxylate.[5]

Materials:

Trimethyl 1,3,5-benzenetricarboxylate

Methanol

1 N Sodium hydroxide (NaOH) solution

Dichloromethane (CH2zCl2)

Saturated aqueous sodium bicarbonate (NaHCO3s) solution
Procedure:
» Dissolve trimethyl 1,3,5-benzenetricarboxylate in a mixture of methanol and water.

o Under vigorous stirring, slowly add 0.9 equivalents of 1 N aqueous sodium hydroxide
solution.

o Continue stirring the reaction mixture at room temperature for 18 hours. The suspension will
gradually dissolve.
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e Remove the solvent by vacuum distillation.
¢ To the remaining solid, add dichloromethane.
o Wash the organic phase with a saturated aqueous sodium bicarbonate solution.

o Separate the organic layer. The product, 3,5-bis(methoxycarbonyl)benzoic acid, will be in
the organic phase, while any over-hydrolyzed di-acid product will be in the aqueous phase.

e The crude product in the organic layer can be further purified by standard techniques such
as crystallization or column chromatography.

Applications in Research and Development

3,5-Bis(methoxycarbonyl)benzoic acid serves as a crucial building block, or "linker," in the
synthesis of coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid
group can deprotonate and coordinate to metal ions, while the methoxycarbonyl groups can
participate in further reactions or influence the overall structure and properties of the resulting
framework.

Role in Coordination Polymer Synthesis

The rigid, triangular geometry of the 1,3,5-benzenetricarboxylate backbone makes it an ideal
component for creating porous, crystalline materials. The ability to selectively hydrolyze one or
two of the methyl esters of trimethyl 1,3,5-benzenetricarboxylate allows for precise control over
the connectivity of the resulting frameworks.

Below is a diagram illustrating the general workflow for the synthesis of a coordination polymer
using a tricarboxylic acid linker like 3,5-Bis(methoxycarbonyl)benzoic acid.
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Workflow for Coordination Polymer Synthesis

Precursors

3,5-Bis(methoxycarbonyl)benzoic Acid Metal Salt (e.g., Zn(NOs)2)

Synthesis

Solvothermal Reaction
(Solvent, Heat, Pressure)

Product Formation

Coordination Polymer / MOF

Characterization

Structural & Property Analysis
(XRD, SEM, Gas Adsorption)

Click to download full resolution via product page

Caption: General workflow for the synthesis of coordination polymers.

Potential in Drug Development

While direct pharmacological applications of 3,5-Bis(methoxycarbonyl)benzoic acid are not
extensively documented, its parent structure, benzoic acid, and its derivatives are known to
possess a range of biological activities, including antimicrobial and anti-inflammatory
properties. Its role as a linker in MOFs is of significant interest for drug delivery applications.
The porous nature of these frameworks allows for the encapsulation and controlled release of
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therapeutic agents. The chemical functionality of the linker can be modified to tune the
properties of the MOF for specific drug interactions and release profiles.

Conclusion

3,5-Bis(methoxycarbonyl)benzoic acid is a valuable and versatile compound for researchers
and scientists in materials science and medicinal chemistry. Its well-defined structure and
functional groups make it an excellent candidate for the rational design and synthesis of novel
coordination polymers and MOFs with tailored properties. The detailed synthetic protocol and
compiled physicochemical data in this guide are intended to facilitate its application in
advancing these fields. Further research into the biological activities of this compound and its
derivatives may unveil new therapeutic potentials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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